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Compound of Interest

Compound Name: cis-3-Hexenyl Acetate-d2

Cat. No.: B12368711 Get Quote

For researchers, scientists, and drug development professionals, cis-3-Hexenyl Acetate-d2
serves as a crucial deuterated internal standard for precise quantification in analytical

chemistry. This guide outlines its commercial availability, technical specifications, and a general

experimental workflow for its application.

Commercial Availability
cis-3-Hexenyl Acetate-d2 is a specialized chemical primarily used for research purposes. A

key supplier for this deuterated compound is MedChemExpress (MCE). It is important to note

that this product is intended strictly for research use and is not for sale to patients.[1]

Below is a summary of the available product information:

Supplier Product Name Synonyms Intended Use

MedChemExpress
cis-3-Hexenyl Acetate-

d2

Cis-3-Hexene-1-Yl

Acetate-d2

Research only.

Internal standard for

NMR, GC-MS, or LC-

MS.[1]

Technical and Chemical Data
Deuterated standards like cis-3-Hexenyl Acetate-d2 are essential in drug development and

metabolic studies. The incorporation of stable heavy isotopes allows for accurate tracing and
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quantification of the target molecule.[1]

Property Value

Molecular Formula C₈H₁₂D₂O₂

Molecular Weight 144.21

SMILES String CC/C([2H])=C([2H])\CCOC(C)=O

Storage
Refer to the Certificate of Analysis for

recommended conditions.

Shipping
Room temperature in the continental US; may

vary for other locations.

Data sourced from MedChemExpress.[1]

While many suppliers offer the non-deuterated form, cis-3-Hexenyl Acetate, under various

names such as Leaf Acetate, finding the deuterated version is more specific. Companies like

TCI America, Vigon International, Scimplify, and Sigma-Aldrich are prominent suppliers of the

standard (non-deuterated) compound, which may indicate their capability for custom synthesis

of isotopically labeled versions.[2][3][4]

Experimental Protocols and Applications
The primary application of cis-3-Hexenyl Acetate-d2 is as an internal standard in quantitative

analytical methods to account for analyte loss during sample preparation and instrumental

analysis.

Protocol: Use as an Internal Standard for GC-MS
Quantification
This protocol provides a detailed methodology for using cis-3-Hexenyl Acetate-d2 to quantify

its non-deuterated analog in a given sample.

1. Preparation of Standard Solutions:
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Stock Solution: Prepare a stock solution of cis-3-Hexenyl Acetate-d2 at a known

concentration (e.g., 1 mg/mL) in a suitable organic solvent.

Working Solution: Dilute the stock solution to a working concentration that is appropriate for

the expected concentration range of the analyte in the samples.

2. Sample Preparation:

Accurately measure or weigh the sample to be analyzed.

Spike the sample with a precise volume of the cis-3-Hexenyl Acetate-d2 working solution.

Perform the necessary extraction procedure (e.g., liquid-liquid extraction or solid-phase

extraction) to isolate the analyte and the internal standard.

Concentrate the extract to a final known volume.

3. GC-MS Analysis:

Inject a portion of the prepared sample into the GC-MS system.

Develop a chromatographic method that provides good separation of the analyte from other

matrix components.

Set the mass spectrometer to operate in Selected Ion Monitoring (SIM) mode to monitor

specific ions for both the analyte and the deuterated internal standard.

4. Data Analysis and Quantification:

Generate a calibration curve by analyzing a series of calibration standards containing known

concentrations of the analyte and a constant concentration of the internal standard.

Plot the ratio of the analyte peak area to the internal standard peak area against the

concentration of the analyte.

Determine the concentration of the analyte in the unknown samples by using the peak area

ratio from the sample and interpolating from the calibration curve.
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Diagrams and Workflows
Workflow for Quantitative Analysis
The following diagram illustrates the general workflow for using a deuterated internal standard

in a quantitative assay.

Sample Collection

Spiking with
cis-3-Hexenyl Acetate-d2

Extraction and Cleanup

Analysis by GC-MS or LC-MS

Data Processing and Quantification

Click to download full resolution via product page

Caption: Experimental workflow for quantification using a deuterated internal standard.

Signaling Pathway Logical Relationship
This diagram shows the logical relationship for calculating the final analyte concentration.
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Caption: Logical flow from signal detection to final concentration determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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